![molecular formula Cl4Li2Mn B1624826 Dilithium;tetrachloromanganese(2-) CAS No. 57384-24-4](/img/structure/B1624826.png)
Dilithium;tetrachloromanganese(2-)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Dilithium” is a strongly electrophilic, diatomic molecule comprising two lithium atoms covalently bonded together . It is known in the gas phase and has a bond order of 1, an internuclear separation of 267.3 pm, and a bond energy of 102 kJ/mol or 1.06 eV in each bond . “Tetrachloromanganese(2-)” is a chemical compound used in scientific research .
Synthesis Analysis
The synthesis of dilithium compounds involves various chemical reactions. For instance, dilithium (2,3-dilithium-oxy)-terephthalate was isolated through an incomplete acid-base neutralization reaction, followed by a thermally induced decarboxylation mechanism .
Molecular Structure Analysis
The molecular structure of dilithium compounds is complex. For example, dilithium squarate crystals were investigated using density functional theory with and without dispersion corrections . The shortcoming of the GGA (PBE) calculation with respect to the dispersive forces appears in the form of an overestimation of the unit cell volume up to 5.8% .
Chemical Reactions Analysis
Dilithium compounds participate in various chemical reactions. For instance, the reaction of di-lithio reagents with CO leads to the formation of oxy-cyclopentadienyl dilithium .
Physical And Chemical Properties Analysis
Dilithium compounds have unique physical and chemical properties. For instance, dilithium squarate has a bond order of 1, an internuclear separation of 267.3 pm, and a bond energy of 102 kJ/mol or 1.06 eV in each bond .
Scientific Research Applications
Materials Science and Chemistry
In materials science, compounds similar to Dilithium tetrachloromanganese(2-) might be explored for their physicochemical properties, potential catalytic activities, or as precursors in the synthesis of advanced materials. For example, the application of graphene-based materials in the adsorption and photocatalytic degradation of contaminants like tetracyclines highlights the ongoing efforts to tackle environmental pollutants using innovative materials (Mengist Minale et al., 2020)[https://consensus.app/papers/application-graphenebased-materials-tetracyclines-minale/372b5cc0fa5b521e933b7c6f11c38c00/?utm_source=chatgpt]. Similarly, compounds with complex ions may be studied for their electrochemical properties or as components in energy storage solutions, where their stability and reactivity under different conditions are of interest (Huili Zhang et al., 2016)[https://consensus.app/papers/thermal-energy-storage-developments-aspects-zhang/1d8b267a4a875221a950d0293c0968ea/?utm_source=chatgpt].
Environmental Chemistry
In environmental chemistry, the focus might be on the compound's behavior in ecosystems, potential toxicity, and degradation pathways. Research on the environmental impact of tetracycline antibiotics, for example, has shed light on the persistence of pharmaceutical compounds in nature and the need for effective removal methods to prevent ecological and human health risks (R. Daghrir & P. Drogui, 2013)[https://consensus.app/papers/tetracycline-antibiotics-environment-review-daghrir/8f84001bf4345b50805e7ff554f5b97e/?utm_source=chatgpt].
Pharmacology and Toxicology
In the field of pharmacology and toxicology, studies often investigate the biological effects of compounds, their therapeutic potential, or adverse impacts on health. Although not directly related to Dilithium tetrachloromanganese(2-), research into the mechanisms of action and toxicity of various substances, including metals and pharmaceuticals, is crucial for understanding their interactions with biological systems and potential risks (G. Kazantzis, 1981)[https://consensus.app/papers/role-cobalt-iron-lead-mercury-platinum-selenium-titanium-kazantzis/800c28f85087577eae4cb2bbbc913acb/?utm_source=chatgpt].
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that lithium, a component of the compound, is known to interact with several enzymes such as glycogen synthase kinase 3 and inositol phosphatases .
Mode of Action
The exact mode of action of Dilithium;Tetrachloromanganese(2-) remains unknown . Lithium’s therapeutic action may be due to a number of effects, ranging from inhibition of enzymes such as glycogen synthase kinase 3, inositol phosphatases, or modulation of glutamate receptors .
properties
IUPAC Name |
dilithium;tetrachloromanganese(2-) |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/4ClH.2Li.Mn/h4*1H;;;/q;;;;2*+1;+2/p-4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJOUQNFWQPCDPE-UHFFFAOYSA-J |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].[Li+].Cl[Mn-2](Cl)(Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl4Li2Mn |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00473134 |
Source
|
Record name | Dilithium tetrachloromanganate(2-) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00473134 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
57384-24-4 |
Source
|
Record name | Dilithium tetrachloromanganate(2-) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00473134 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 57384-24-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.